Cas no 778596-26-2 (HO-PEG10-tBu)

HO-PEG10-tBu is a polyethylene glycol (PEG) derivative featuring a hydroxyl (-OH) terminus and a tert-butyl (tBu) end group, linked by a 10-unit PEG spacer. This compound is widely used in bioconjugation and pharmaceutical applications due to its hydrophilic PEG backbone, which enhances solubility and reduces immunogenicity. The hydroxyl group allows for further functionalization, while the tBu group provides steric protection and stability under certain conditions. Its well-defined molecular weight and high purity make it suitable for precise modifications in drug delivery systems, peptide synthesis, and polymer chemistry. HO-PEG10-tBu is valued for its biocompatibility and versatility in creating tailored biomaterials.

HO-PEG10-tBu structure

Product Name:HO-PEG10-tBu

CAS No:778596-26-2

MF:C₂₇H₅₄O₁₃

MW:586.709870815277

MDL:MFCD28385467

CID:2089321

PubChem ID:11410687

Update Time:2025-10-19

HO-PEG10-tBu Chemical and Physical Properties

Names and Identifiers

- HO-PEG10-CH2CH2COOtBu
- HO-PEG10-tBu
- Hydroxy-PEG10-t-butyl ester
- tert-butyl 1-hydroxy-3,6,9,12,15,18,21,24,27,30-decaoxatritriacontan-33-oate
- HO-PEG10-t-butyl ester
- OH-PEG10-CH2CH2COOtBu
- Hydroxy-PEG10-Boc?
- SCHEMBL23274175
- SY236940
- Hydroxy-PEG10-Boc
- AKOS030630016
- BS-17540
- 778596-26-2
- DA-64232
- C27H54O13
- BP-22607
- OH-PEG10-TBA
- CS-0031748
- tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- s10753
- HY-W019939
- MFCD28385467
- Hydroxy-PEG10-t-butly ester
- MDL： MFCD28385467
- Inchi： 1S/C27H54O13/c1-27(2,3)40-26(29)4-6-30-8-10-32-12-14-34-16-18-36-20-22-38-24-25-39-23-21-37-19-17-35-15-13-33-11-9-31-7-5-28/h28H,4-25H2,1-3H3
- InChI Key： AEEGJXDZOJNBIY-UHFFFAOYSA-N
- SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)=O)C(C)(C)C

Computed Properties

Exact Mass: 586.35600
Monoisotopic Mass: 586.35644177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 40
Rotatable Bond Count: 34
Complexity: 517
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 139Å²

Experimental Properties

PSA: 138.83000
LogP: 0.87650

HO-PEG10-tBu Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22607-1g	HO-PEG10-tBu	778596-26-2	98%	1g	4275CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22607-500mg	HO-PEG10-tBu	778596-26-2	98%	500mg	2850CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WN561-250mg	HO-PEG10-tBu	778596-26-2	95%	250mg	1905CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WN561-100mg	HO-PEG10-tBu	778596-26-2	95%	100mg	785CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22607-1g	HO-PEG10-tBu	778596-26-2	98%	1g	4275.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22607-500mg	HO-PEG10-tBu	778596-26-2	98%	500mg	2850.0CNY	2021-07-14
TRC	H252075-100mg	HO-PEG10-tBu	778596-26-2		100mg	$ 205.00	2022-06-04
TRC	H252075-250mg	HO-PEG10-tBu	778596-26-2		250mg	$ 420.00	2022-06-04
TRC	H252075-500mg	HO-PEG10-tBu	778596-26-2		500mg	$ 670.00	2022-06-04
Chemenu	CM339155-100mg	Hydroxy-PEG10-Boc	778596-26-2	95%+	100mg	$71	2024-07-23